(2-(N-(tert-Butyl)sulfamoyl)-5-propylphenyl)boronic acid

• Molecular Formula: C13H22BNO4S
• Molecular Weight: 299.2 g/mol
• IUPAC Name: [2-(tert-butylsulfamoyl)-5-propylphenyl]boronic acid
• InChI: InChI=1S/C13H22BNO4S/c1-5-6-10-7-8-12(11(9-10)14(16)17)20(18,19)15-13(2,3)4/h7-9,15-17H,5-6H2,1-4H3
• InChI Key: KVUSZAWWLBAEFV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)CCC)S(=O)(=O)NC(C)(C)C)(O)O

Description

(2-(N-(tert-Butyl)sulfamoyl)-5-propylphenyl)boronic acid is a useful research compound. Its molecular formula is C13H22BNO4S and its molecular weight is 299.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2.85 g (11.2 mmol) of N-t-butyl-4-n-propylbenzenesulfonamide (from Step A) in anhydrous THF (20 mL) cooled to -40° C. under N2 was added 2.5M n-BuLi solution (11.2 mL, 2.5 equiv). The mixture was warmed to room temperature and stirred for 2 hours. To the mixture, containing the bright red dianion at 0° C., was added triisopropyl borate (3.9 mL, 1.5 equiv). The next day, 2N HCl (3 mL) was added and the mixture was stirred for 1 hour. The solvent was removed under reduced pressure and the residue was extracted with ethyl acetate. The organic solution was washed with 2N HCl, H2O and brine. The organic phase was dried over anhydrous MgSO4 and concentrated in vacuo to afford the titled compound; Rf =0.5 (1:1 EtOAc-hexane). The material was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 2.85 g (11.2 mmol) of N-t-butyl-4-n-propylbenzenesulfonamide (from Step A) in anhydrous THF (20 mL) cooled to -40° C. under N2 was added 2.5M n-butyllithium solution (11.2 mL, 2.5 equiv). The mixture was warmed to room temperature and stirred for 2 hours. To the mixture, containing the bright red dianion at 0° C., was added triisopropyl borate (3.9 mL, 1.5 equivalents). The next day, 2N HCl (3 mL) was added and the mixture was stirred for 1 hour. The solvent was removed under reduced pressure and the residue was extracted with ethyl acetate. The organic solution was washed with 2N HCl, H2O and brine. The organic phase was dried over anhydrous MgSO4 and concentrated in vacuo to afford 3.34 g (100%) of the title compound; TLC in 1:1 EtOAc-hexane (Rf =0.5). The material is used in the next step without further purification.